Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate

• IUPAC Name: disodium;(5-bromo-6-chloro-1H-indol-3-yl) phosphate
• InChI: InChI=1S/C8H6BrClNO4P.2Na/c9-5-1-4-7(2-6(5)10)11-3-8(4)15-16(12,13)14;;/h1-3,11H,(H2,12,13,14);;/q;2*+1/p-2
• InChI Key: YSYZSUYFGCLJJB-UHFFFAOYSA-L
• Canonical SMILES: C1=C2C(=CC(=C1Br)Cl)NC=C2OP(=O)([O-])[O-].[Na+].[Na+]
• Molecular Formula: C8H4BrClNNa2O4P
• Molecular Weight: 370.43 g/mol

Description

Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate is a chemical compound that is often used in biochemistry and molecular biology as a substrate for phosphatase assays. The compound is converted into a yellow compound by phosphatase, which can be easily measured by spectrophotometry or fluorescence.

Synthesis Analysis

Indole derivatives, such as Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate, are ideal precursors for the synthesis of active molecules. They are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules.

Molecular Structure Analysis

The molecular formula of Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate is C8H4BrClNNa2O4P. The exact mass is 386.865082 Da.

Chemical Reactions Analysis

The compound is used in enzyme-catalyzed reactions and as a tool for studying signal transduction pathways. Hydrolysis of the phosphate group on 5-Bromo-6-chloro-3-indoxyl phosphate by alkaline phosphatase generates an insoluble indigo compound.

Physical And Chemical Properties Analysis

The molecular weight of Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate is 370.43200. The exact mass is 368.85500. The compound has a polar surface area of 98.02000.

Scientific Research Applications

Histochemical Staining and Visualization

• BCIP/NBT Substrate System : 5-Bromo-6-chloro-3-indolyl phosphate (BCIP) is commonly used in conjunction with nitro blue tetrazolium (NBT) as a substrate system for detecting alkaline phosphatase activity. When alkaline phosphatase hydrolyzes the phosphate group on BCIP, it generates an insoluble indigo compound, resulting in a visible blue or purple precipitate. .

Plant Hormone Research

• Indole-3-Acetic Acid (IAA) Metabolism : Indole-3-acetic acid (IAA) is a plant hormone produced from tryptophan degradation. .

Synthetic Chemistry and Indole Derivatives

• Indole Synthesis : While BCIP itself is not directly involved in synthetic chemistry, its indole moiety is significant. Indoles are essential heterocyclic systems found in natural products, drugs, and biologically active compounds. .

Mechanism of Action

The compound is used for visualizing areas of alkaline phosphatase activity. Hydrolysis of the phosphate group on 5-Bromo-6-chloro-3-indoxyl phosphate by alkaline phosphatase generates an insoluble indigo compound.

Safety and Hazards

When handling Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate, personal protective equipment/face protection should be worn. Ensure adequate ventilation. Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Avoid dust formation.

Future Directions

The compound has been used as a useful reagent in enzyme-catalyzed reactions and as a tool for studying signal transduction pathways. Its use in these areas is likely to continue and expand as researchers find new applications for this versatile compound.